5-Ethoxy-1-(2-fluoroprop-2-enyl)pyrrolidin-2-one
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Overview
Description
5-Ethoxy-1-(2-fluoroprop-2-enyl)pyrrolidin-2-one is a compound belonging to the pyrrolidin-2-one family, which is known for its versatile applications in organic synthesis and medicinal chemistry. Pyrrolidin-2-ones are common structural motifs widely encountered in natural products and synthetic compounds possessing potent biological activities and diverse functional properties .
Preparation Methods
The synthesis of 5-Ethoxy-1-(2-fluoroprop-2-enyl)pyrrolidin-2-one can be achieved through various synthetic routes. One common method involves the amination and cyclization of functionalized acyclic substrates . Another approach is the oxidation of pyrrolidine derivatives . Industrial production methods often involve the ring expansion of β-lactams or cyclopropylamides .
Chemical Reactions Analysis
5-Ethoxy-1-(2-fluoroprop-2-enyl)pyrrolidin-2-one undergoes several types of chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents to convert the compound into its corresponding oxidized form.
Reduction: Reducing agents can be used to reduce the compound to its corresponding reduced form.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
5-Ethoxy-1-(2-fluoroprop-2-enyl)pyrrolidin-2-one has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 5-Ethoxy-1-(2-fluoroprop-2-enyl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its binding to target proteins and enzymes, leading to modulation of their activity. The exact molecular targets and pathways involved depend on the specific biological context and application .
Comparison with Similar Compounds
5-Ethoxy-1-(2-fluoroprop-2-enyl)pyrrolidin-2-one can be compared with other similar compounds, such as:
- Pyrrolizines
- Pyrrolidine-2-one
- Pyrrolidine-2,5-diones
- Prolinol These compounds share structural similarities but differ in their specific functional groups and biological activities . The uniqueness of this compound lies in its specific functional groups and the resulting reactivity and biological properties.
Properties
Molecular Formula |
C9H14FNO2 |
---|---|
Molecular Weight |
187.21 g/mol |
IUPAC Name |
5-ethoxy-1-(2-fluoroprop-2-enyl)pyrrolidin-2-one |
InChI |
InChI=1S/C9H14FNO2/c1-3-13-9-5-4-8(12)11(9)6-7(2)10/h9H,2-6H2,1H3 |
InChI Key |
ARPOJADDDXMDQM-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1CCC(=O)N1CC(=C)F |
Origin of Product |
United States |
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